1-(oxolan-2-yl)-N-[(5-phenylfuran-2-yl)methyl]methanamine

• Molecular Formula: C16H19NO2
• Molecular Weight: 257.33g/mol
• IUPAC Name: 1-(oxolan-2-yl)-N-[(5-phenylfuran-2-yl)methyl]methanamine
• InChI: InChI=1S/C16H19NO2/c1-2-5-13(6-3-1)16-9-8-15(19-16)12-17-11-14-7-4-10-18-14/h1-3,5-6,8-9,14,17H,4,7,10-12H2
• InChI Key: XYNZZYITZSKDFE-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNCC2=CC=C(O2)C3=CC=CC=C3

Description

(5-Phenyl-2-furyl)methylamine is an organic compound that features a furan ring and a tetrahydrofuran ring, both of which are connected to an amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Phenyl-2-furyl)methylamine typically involves the reaction of 5-phenyl-2-furylmethanol with tetrahydrofuran-2-carbaldehyde in the presence of an amine catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve the use of continuous flow reactors to optimize the reaction conditions and increase the yield. The process may also include purification steps such as distillation or crystallization to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

(5-Phenyl-2-furyl)methylamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

(5-Phenyl-2-furyl)methylamine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It is used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of (5-Phenyl-2-furyl)methylamine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biochemical effects. The exact mechanism depends on the specific application and the biological system involved.

Comparison with Similar Compounds

(5-Phenyl-2-furyl)methylamine can be compared with other similar compounds such as:

(5-Phenyl-2-furyl)methylamine: This compound has a similar structure but differs in the saturation of the furan ring.

(5-Phenyl-2-furyl)methylamine: This compound has a different position of the tetrahydrofuran ring attachment.

The uniqueness of (5-Phenyl-2-furyl)methylamine lies in its specific structural arrangement, which imparts distinct chemical and biological properties.